Cas no 113241-56-8 (2-chloro-4-(4-methylphenyl)quinazoline)

• Product Name: 2-chloro-4-(4-methylphenyl)quinazoline
• CAS No: 113241-56-8
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• CID: 3624293
• PubChem ID: 3122268
• Update Time: 2025-11-01

2-chloro-4-(4-methylphenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-chloro-4-(4-methylphenyl)-
• 2-chloro-4-(4-methylphenyl)quinazoline
• SCHEMBL15860248
• HMS2647F12
• DTXSID601322198
• SMR000305076
• SR-01000420218
• UPCMLD0ENAT5927201:001
• 2-Chloro-4-p-tolyl-quinazoline
• CHEMBL1420844
• EN300-18470123
• SR-01000420218-1
• MLS000723481
• AKOS001427578
• Z276546008
• 113241-56-8

• Inchi： 1S/C15H11ClN2/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)17-15(16)18-14/h2-9H,1H3
• InChI Key： XKBDPCKDSHRUDX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(C2=CC=C(C)C=C2)N=C1Cl

Computed Properties

• Exact Mass: 254.0610761Da
• Monoisotopic Mass: 254.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-chloro-4-(4-methylphenyl)quinazoline

Introduction to 2-chloro-4-(4-methylphenyl)quinazoline (CAS No. 113241-56-8) and Its Emerging Applications in Chemical Biology

2-chloro-4-(4-methylphenyl)quinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 113241-56-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the quinazoline class, a scaffold that has been extensively studied for its pharmacological properties. The presence of a chloro substituent at the 2-position and a 4-methylphenyl group at the 4-position enhances its reactivity and functionalization possibilities, making it a valuable intermediate in drug discovery and material science.

The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyridazine ring, which exhibits remarkable stability and compatibility with various functional groups. This structural motif is known to interact with biological targets such as kinases, DNA gyrase, and other enzymes, making it a promising candidate for developing therapeutic agents. The 2-chloro-4-(4-methylphenyl)quinazoline derivative, in particular, has been explored for its ability to modulate these interactions, leading to potential applications in oncology, inflammation, and infectious diseases.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-chloro-4-(4-methylphenyl)quinazoline, allowing researchers to explore its derivatives with enhanced precision. The chloro group at the 2-position provides a reactive site for further functionalization via nucleophilic substitution reactions, while the 4-methylphenyl group offers steric and electronic modulation. These features have been leveraged to develop novel analogs with improved pharmacokinetic profiles and target specificity.

In the realm of drug discovery, 2-chloro-4-(4-methylphenyl)quinazoline has been investigated as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing derivatives of this compound that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address underlying pathophysiological mechanisms. For instance, modifications at the 3-position of the quinazoline ring have been shown to enhance binding affinity to certain kinases, demonstrating the compound's potential as a lead structure.

Moreover, the 2-chloro-4-(4-methylphenyl)quinazoline scaffold has found utility in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system of quinazoline derivatives contributes to their electronic properties, making them suitable for applications in optoelectronic devices. Researchers have reported the synthesis of polymers and small molecules based on this scaffold that exhibit excellent charge transport properties, which are essential for high-performance electronic components.

The synthesis of 2-chloro-4-(4-methylphenyl)quinazoline typically involves multi-step reactions starting from readily available aromatic precursors. One common approach involves the condensation of aniline derivatives with malononitrile or related compounds to form the quinazoline core, followed by chlorination and methylation steps to introduce the desired substituents. Advances in catalytic methods have also enabled more streamlined synthetic routes, reducing reaction times and improving yields.

Recent studies have highlighted the importance of understanding the stereochemistry of quinazoline derivatives in determining their biological activity. The configuration at various chiral centers can significantly influence binding affinity and metabolic stability. Therefore, chiral synthetic strategies have been employed to produce enantiomerically pure forms of 2-chloro-4-(4-methylphenyl)quinazoline derivatives, allowing for more detailed investigation of their pharmacological effects.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in agrochemical research. Quinazoline derivatives exhibit herbicidal and fungicidal properties due to their ability to interfere with essential biological processes in plants and fungi. By incorporating structural elements like halogen atoms or alkyl groups into the quinazoline core, chemists can fine-tune these bioactivities for agricultural use.

In conclusion,2-chloro-4-(4-methylphenyl)quinazoline (CAS No. 113241-56-8) represents a structurally intriguing compound with broad applications across chemical biology and materials science. Its versatility as a synthetic intermediate has enabled the development of novel therapeutics targeting various diseases, while its electronic properties make it valuable for advanced materials. Ongoing research continues to uncover new ways to harness its potential, underscoring its significance in modern scientific endeavors.